Cas no 7162-26-7 (2-Linoleoyl-1-oleoyl-3-stearoylglycerol)

• Product Name: 2-Linoleoyl-1-oleoyl-3-stearoylglycerol
• CAS No: 7162-26-7
• MF: C₅₇H₁₀₄O₆
• MW: 885.432079315186
• CID: 4762875
• PubChem ID: 14299221
• Update Time: 2024-10-27

2-Linoleoyl-1-oleoyl-3-stearoylglycerol Chemical and Physical Properties

Names and Identifiers

• 2-linoleoyl-1-oleoyl-3-stearoylglycerol
• Glycerol 1-stearate 2-linolate 3-oleate
• [2-[(9Z,12Z)-Octadeca-9,12-dienoyl]oxy-3-[(Z)-octadec-9-enoyl]oxypropyl] octadecanoate
• 1-(Oleoyloxy)-3-(stearoyloxy)propan-2-yl (9Z,12Z)-octadeca-9,12-dienoate
• 9Z,12Z-octadecadienoic acid, 1-[[[(9Z)-1-oxo-9-octadecen-1-yl]oxy]methyl]-2-[(1-oxooctadecyl)oxy]ethyl ester
• AAXMCYUUKFLUMJ-KLPSYGLOSA-N
• 7162-26-7
• SCHEMBL15746988
• PD126786
• 2-Linoleoyl-1-oleoyl-3-stearoylglycerol

• Inchi： 1S/C57H104O6/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-55(58)61-52-54(63-57(60)51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)53-62-56(59)50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h18,21,25,27-28,30,54H,4-17,19-20,22-24,26,29,31-53H2,1-3H3/b21-18-,28-25-,30-27-
• InChI Key： AAXMCYUUKFLUMJ-KLPSYGLOSA-N
• SMILES： O(CC(COC(CCCCCCC/C=C\CCCCCCCC)=O)OC(CCCCCCC/C=C\C/C=C\CCCCC)=O)C(CCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 884.78329103g/mol
• Monoisotopic Mass: 884.78329103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 63
• Rotatable Bond Count: 53
• Complexity: 1060
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• XLogP3: 22.6
• Topological Polar Surface Area: 78.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Triacylglycerols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Triradylcglycerols Triacylglycerols